(4-Methylpiperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methylpiperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
- LQFM182 exhibits anti-inflammatory properties. In animal studies, it reduced acetic acid-induced writhing and paw licking time in the formalin test. Additionally, it decreased oedema formation induced by carrageenan and reduced cell migration and pro-inflammatory cytokine levels .
- LQFM182 derivatives have been investigated as RET kinase inhibitors. RET plays a crucial role in several cancers, including thyroid cancer and non-small cell lung cancer (NSCLC) .
- Among piperazine chrome-2-one compounds, LQFM182 exhibited good antibacterial activity. It interacted with a protein (PDB ID 1XDQ) and showed promising results .
- LQFM182 is structurally related to imatinib, a widely used leukemia therapeutic agent. Imatinib specifically inhibits tyrosine kinases. LQFM182 has been characterized primarily as its piperazin-1-ium salt form .
- LQFM182 derivatives were synthesized, and ASP3026 (14a) emerged as a potent and selective anaplastic lymphoma kinase (ALK) inhibitor. ALK is a validated target for treating EML4-ALK-positive NSCLC .
- LQFM182 was evaluated for acute oral systemic toxicity. It falls within the GHS category 300 < LD50 < 2000 mg/kg .
Anti-Inflammatory Effects
RET Kinase Inhibition
Antibacterial Activity
Leukemia Treatment
ALK Inhibition
Toxicity Assessment
Mechanism of Action
Target of Action
It is known that similar compounds have been found to interact withCandidapepsin-2 in yeast and Cathepsin L2 in humans .
Mode of Action
Based on its structural similarity to other compounds, it is likely that it interacts with its targets through a process ofbinding and inhibition .
Pharmacokinetics
It is known that similar compounds have a complex pharmacokinetic profile, with various factors influencing their bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity .
properties
IUPAC Name |
(4-methylpiperazin-1-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O2/c1-13-5-6-15(18-17-13)23-14-4-3-7-21(12-14)16(22)20-10-8-19(2)9-11-20/h5-6,14H,3-4,7-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJWJIVRNDRQPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methylpiperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.